3-(Pyrrolidin-1-yl)pyrazine-2-carbonitrile

• IUPAC Name: 3-pyrrolidin-1-ylpyrazine-2-carbonitrile
• InChI: InChI=1S/C9H10N4/c10-7-8-9(12-4-3-11-8)13-5-1-2-6-13/h3-4H,1-2,5-6H2
• InChI Key: FWJHSBPSHMFXEO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CN=C2C#N
• Molecular Formula: C9H10N4
• Molecular Weight: 174.20 g/mol

Description

3-(Pyrrolidin-1-yl)pyrazine-2-carbonitrile is a chemical compound with the CAS Number: 67130-88-5. It has a molecular weight of 174.21. The IUPAC name for this compound is 3-(1-pyrrolidinyl)-2-pyrazinecarbonitrile. It is a liquid in its physical form.

Physical And Chemical Properties Analysis

3-(Pyrrolidin-1-yl)pyrazine-2-carbonitrile is a liquid. It has a molecular weight of 174.21.

Scientific Research Applications

1. Chemical Reactivity and Structural Properties:

• In an acidic medium, 4-(pyrrolidin-1-yl)-2-aza-1,3-diene-1,1-dicarbonitriles exhibit unique behavior, transforming into pyrrolo[1,2]pyrazine structures through a [1, 5]-H shift, highlighting their potential for chemical transformations and synthesis of novel compounds (Legroux, Brotn, & Fleury, 1990).
• The compound forms a mononuclear complex with silver(I), showcasing a N4O square-pyramidal coordination geometry, suggesting its utility in forming complex structures and its significance in coordination chemistry (Zhang & Yang, 2011).

2. Synthesis and Applications in Drug Development:

• 2-Bromo-4-(pyrrolidin-1-yl)pyridine-3-carbonitrile serves as a substrate for synthesizing new cyanopyridine derivatives, some of which have exhibited significant antibacterial activity, indicating potential pharmaceutical applications (Bogdanowicz et al., 2013).
• New compounds synthesized from 2,3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl)pyridine-3-carbonitrile demonstrated antibacterial and antitumor activities, suggesting their potential use in developing new therapeutic agents (Elewa et al., 2021).

3. Role in Material Science and Surface Chemistry:

• Pyrazine compounds like pyridine and pyrazine exhibit significant chemisorption on the Si(100)-2×1 surface, enlightening the possibility of constructing conductive or semiconductive polymer films on silicon surfaces, which is crucial for semiconductor technology and material sciences (Lu et al., 2002).

Mechanism of Action

The mechanism of action of 3-(Pyrrolidin-1-yl)pyrazine-2-carbonitrile is not clearly recognized. More research is needed to understand its biological activity and potential applications.

Future Directions

The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The future directions of research could involve exploring the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring. This could guide medicinal chemists in the design of new pyrrolidine compounds with different biological profiles.